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Introduction

Diantimony trioxide, with the chemical formula Sb20s3, is the most commercially significant
compound of antimony.[1] It is a white, odorless, crystalline solid found in nature as the
minerals valentinite and senarmontite.[1][2] This guide provides a comprehensive overview of
the core properties of diantimony trioxide, focusing on its chemical and physical
characteristics, toxicological profile, and key industrial applications.

Chemical and Physical Properties

Diantimony trioxide is an amphoteric oxide, meaning it can react with both acids and bases.
[1] It is soluble in hydrochloric acid, potassium hydroxide, sodium sulfide, and tartaric acid, but
insoluble in water, alcohol, and dilute sulfuric acid.

Structural Characteristics
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The crystal structure of diantimony trioxide is temperature-dependent. Below 570°C, it exists
in a cubic crystal system (a-form), and above this temperature, it transitions to an orthorhombic
crystal system (3-form).[1] In the gaseous state at high temperatures (around 1560°C), it exists
as dimeric SbaOe molecules with a bicyclic cage structure.[1]

Physical Data Summary

Property Value Source
CAS Number 1309-64-4 [1]
Molecular Formula Sbh20s3 [1]
Molar Mass 291.518 g/mol [1]
Appearance White, odorless solid [1]

5.2 g/cm3 (a-form), 5.67 g/cm3

Densit 1

Y (B-form) s
Melting Point 656 °C (1,213 °F; 929 K) [1]

3 , 1,425 °C (2,597 °F; 1,698 K)
Boiling Point ) [1]
(sublimes)
Solubility in Water 370£37 pg/L (at 20.8-22.9 °C) [1]
Key Applications

The primary application of diantimony trioxide is as a flame retardant synergist, particularly in
combination with halogenated materials.[1][3][4] It is also utilized in various other industrial
processes.

Flame Retardant Synergist

While not a flame retardant on its own, diantimony trioxide significantly enhances the
effectiveness of halogenated flame retardants.[5][6][7][8] This synergistic effect is crucial in
polymers, helping to form less flammable chars.[1][3] This property makes it a vital component
in the manufacturing of fire-resistant plastics, textiles, rubber, and coatings.[4][9][10]

2.1.1. Mechanism of Action as a Flame Retardant
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The flame retardant mechanism involves a synergistic reaction with halogenated compounds.
When exposed to heat, the halogenated material releases hydrogen halides (HX, where X is a
halogen). Diantimony trioxide then reacts with these halides to form antimony trihalides
(SbX3).[6] These volatile antimony compounds act in the gas phase to scavenge highly reactive
radicals (He and OHe) that propagate the combustion process.[6][11] This action effectively
guenches the flame.[11] Additionally, in the solid phase, it promotes the formation of a
protective char layer, which insulates the underlying material from heat and oxygen.[3][11]
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Caption: Synergistic flame retardant mechanism of diantimony trioxide.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b073202/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-diantimony-trioxide-cas-number-1309-64-4
https://www.vtalc.com/news/how-does-antimony-trioxide-work-as-flame-retardant
https://www.vtalc.com/news/how-does-antimony-trioxide-work-as-flame-retardant
https://www.nbinno.com/article/flame-retardants/understanding-the-synergistic-mechanism-of-antimony-trioxide-in-flame-retardancy-xr
https://www.nbinno.com/article/flame-retardants/understanding-the-synergistic-mechanism-of-antimony-trioxide-in-flame-retardancy-xr
https://flame-retardant.alfa-chemistry.com/the-flame-retardant-and-synergistic-effects-of-antimony-trioxide-for-materials.html
https://www.nbinno.com/article/flame-retardants/understanding-the-synergistic-mechanism-of-antimony-trioxide-in-flame-retardancy-xr
https://www.benchchem.com/product/b073202/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-diantimony-trioxide-cas-number-1309-64-4
https://www.benchchem.com/product/b073202/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-diantimony-trioxide-cas-number-1309-64-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Other Industrial Uses

o Catalyst: It serves as a catalyst in the production of polyethylene terephthalate (PET) plastics
and in the vulcanization of rubber.[1][9]

e Glass and Ceramics: Diantimony trioxide is used as an opacifying agent for glasses,
ceramics, and enamels.[1][4][10] It also acts as a fining agent to remove bubbles in molten
glass, thereby improving clarity and optical quality.[10]

o Pigments: Some specialty pigments contain antimony.[1]

o Alloys: Itis used to increase the hardness and strength of lead alloys.[9]

Toxicological Profile

The primary routes of human exposure to diantimony trioxide are inhalation, ingestion, and
dermal contact.[12]

Acute Effects

Acute poisoning from diantimony trioxide is rare.[13]

 Inhalation: Dusts and fumes can irritate the respiratory tract and mucous membranes,
potentially causing laryngitis, pharyngitis, tracheitis, and bronchitis.[13]

o Dermal Contact: It can cause skin irritation, and repeated exposure may lead to "antimony
spots," which are papules and pustules around sweat and sebaceous glands.[12][13]

o Eye Contact: It is an eye irritant and can cause conjunctivitis.[13]

 Ingestion: Ingestion can lead to gastrointestinal issues such as nausea, vomiting, abdominal
pain, and diarrhea.[13]

Chronic Effects

Long-term exposure to diantimony trioxide can have more severe health consequences.

» Respiratory System: Chronic inhalation can lead to pneumoconiosis, chronic bronchitis, and
emphysema.[12][14][15]
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» Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified
diantimony trioxide as Group 2B, possibly carcinogenic to humans, based on sufficient
evidence in animals.[9][16] Lung tumors have been observed in rats exposed to antimony
trioxide via inhalation.[12][16][17] The State of California has also listed it as a carcinogen
under Proposition 65.[12][18]

e Reproductive and Developmental Effects: Some studies suggest a potential for reproductive
and developmental toxicity, including an increased incidence of spontaneous abortions in
occupationally exposed women, though the evidence is not conclusive.[9][12][14]

- :

Endpoint Value Species Route Source

LDso >7000 mg/kg Rat Oral [1]

Oral Reference 0.0004

- - [12]
Dose (RfD) mg/kg/day

Safety and Handling

Given the potential health hazards, strict safety precautions should be followed when handling
diantimony trioxide.

Personal Protective Equipment (PPE)

» Respiratory Protection: In case of insufficient ventilation or dust formation, a suitable
respirator should be worn.[19][20]

» Hand Protection: Chemical-resistant gloves are recommended.[19]
o Eye Protection: Safety glasses with side-shields or goggles should be used.[20][21]

o Skin and Body Protection: Long-sleeved protective clothing should be worn to minimize skin
contact.[19][20]

Handling and Storage Procedures
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¢ Ventilation: Work should be conducted in a well-ventilated area to minimize dust inhalation.
[19]

e Hygiene: Do not eat, drink, or smoke in areas where diantimony trioxide is handled.[19][21]
Hands should be washed thoroughly after handling.[19]

» Storage: Store in a dry, cool, and well-ventilated place in tightly closed containers.[20]

o Spills: In case of a spill, avoid generating dust. Use a vacuum or sweep up the material and
place it in a suitable container for disposal.[19]

Environmental Effects

Diantimony trioxide is considered a threat to the environment, and measures should be taken
to limit its release.[2] In the European Union, it is classified as a "heavy metal" in the context of
hazardous waste.[18] In the United States, it is listed as a hazardous substance under the
Comprehensive Environmental Response, Compensation, and Liability Act (CERCLA).[22]

Conclusion

Diantimony trioxide (CAS 1309-64-4) is a versatile inorganic compound with significant
industrial applications, most notably as a flame retardant synergist. Its unique chemical and
physical properties make it highly effective in this role. However, it is also associated with
potential health and environmental risks, including respiratory irritation, skin issues, and
possible carcinogenicity. Therefore, a thorough understanding of its properties and adherence
to strict safety protocols are essential for its responsible use in research, development, and
industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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